Cas no 134276-44-1 (2H-Thiopyran-4-acetic acid,tetrahydro-4-[[(4-methoxyphenyl)methyl]thio]-)

• Product Name: 2H-Thiopyran-4-acetic acid,tetrahydro-4-[[(4-methoxyphenyl)methyl]thio]-
• CAS No: 134276-44-1
• MF: C₁₅H₂₀O₃S₂
• MW: 312.44750213623
• CID: 1234984
• Update Time: 2024-08-03

2H-Thiopyran-4-acetic acid,tetrahydro-4-[[(4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-acetic acid,tetrahydro-4-[[(4-methoxyphenyl)methyl]thio]-
• 2H-Thiopyran-4-acetic acid, tetrahydro-4-[[(4-methoxyphenyl)methyl]thio]-

• Inchi： 1S/C15H20O3S2/c1-18-13-4-2-12(3-5-13)11-20-15(10-14(16)17)6-8-19-9-7-15/h2-5H,6-11H2,1H3,(H,16,17)
• InChI Key： HCMHAYZEHRCKJT-UHFFFAOYSA-N
• SMILES： C1SCCC(SCC2=CC=C(OC)C=C2)(CC(O)=O)C1

Computed Properties

• Exact Mass: 312.0855

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 506.6±45.0 °C(Predicted)
• PSA: 46.53
• pka: 4.59±0.10(Predicted)